Cas no 71673-32-0 (1,11-Hexadecadiyne)
1,11-Hexadecadiyne structure
Product Name:1,11-Hexadecadiyne
1,11-Hexadecadiyne Chemical and Physical Properties
Names and Identifiers
-
- 1,11-Hexadecadiyne
- hexadeca-1,11-diyne
- 1,11-hexadecadiine
- 1,11-hexadecadiyn
- DTXSID8072405
- FT-0606043
- 1,1,1-Hexadecadiyne
- GRDDITZXHDRNNP-UHFFFAOYSA-N
- 71673-32-0
- DTXCID9047095
-
- MDL： MFCD00041693
- Inchi： 1S/C16H26/c1-3-5-7-9-11-13-15-16-14-12-10-8-6-4-2/h1H,4-9,11,13-16H2,2H3
- InChI Key： GRDDITZXHDRNNP-UHFFFAOYSA-N
- SMILES： C(CCCC#CCCCC)CCCCC#C
- BRN： 6134547
Computed Properties
- Exact Mass: 218.20300
- Monoisotopic Mass: 218.203
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.7
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: Grayish yellow liquid.
- Density: 0.8±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 301.3±25.0 °C at 760 mmHg
- Flash Point: 131.2±17.3 °C
- Refractive Index: 1.4590
- PSA: 0.00000
- LogP: 4.93400
- Solubility: It is miscible with water.
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
1,11-Hexadecadiyne Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： S24/25
- Safety Term：S24/25
- TSCA：Yes
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,11-Hexadecadiyne Customs Data
- HS CODE：2901299090
- Customs Data：
China Customs Code:
2901299090Overview:
2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
1,11-Hexadecadiyne Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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